3-((5-bromopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide
Description
3-((5-bromopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C17H15BrF3N3O2 and its molecular weight is 430.225. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Computational Studies
- Water-Mediated Synthesis and Non-Linear Optical Properties: A study by Jayarajan et al. (2019) describes the water-mediated synthesis of related compounds with potential non-linear optical (NLO) properties and anticancer activity. These compounds were also evaluated through molecular docking analyses, hinting at their potential in inhibiting tubulin polymerization (Jayarajan et al., 2019).
Crystal Structure and Characterization
- Structural Analysis of Similar Compounds: Anuradha et al. (2014) report on the crystal structure of a similar compound, providing insight into bond lengths, angles, and crystal packing, which could be relevant for understanding the structural properties of 3-((5-bromopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide (Anuradha et al., 2014).
Anticancer and Anti-inflammatory Potential
- Synthesis and Evaluation as Anticancer Agents: Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, which showed cytotoxic activities against cancer cell lines, suggesting a potential role for similar compounds in cancer treatment (Rahmouni et al., 2016).
Antibacterial Activity
- Synthesis of Pyrrolidin-3-cyanopyridine Derivatives with Antibacterial Activity: A study by Bogdanowicz et al. (2013) involved the synthesis of cyanopyridine derivatives showing significant antimicrobial activity, indicating the potential for 3-((5-bromopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide in this field (Bogdanowicz et al., 2013).
Labeling Techniques for Drug Development
- 14C-Labeling Method for Drug Analysis: Saemian and Shirvani (2012) describe a method for 14C-labeling of similar compounds, which could be applicable for tracking and studying the pharmacokinetics of 3-((5-bromopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide in biological systems (Saemian & Shirvani, 2012).
properties
IUPAC Name |
3-(5-bromopyridin-2-yl)oxy-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrF3N3O2/c18-12-3-6-15(22-9-12)26-14-7-8-24(10-14)16(25)23-13-4-1-11(2-5-13)17(19,20)21/h1-6,9,14H,7-8,10H2,(H,23,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSEHDZIQTFKVJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=C(C=C2)Br)C(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrF3N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((5-bromopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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